Cas no 57037-05-5 (Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate)

Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate is a brominated thiazole derivative with a thioxo functional group, exhibiting potential utility in medicinal chemistry and organic synthesis. Its structural features, including the 4-bromophenyl and thioxo moieties, make it a versatile intermediate for constructing heterocyclic compounds, particularly in the development of bioactive molecules. The ethyl ester group enhances solubility in organic solvents, facilitating further derivatization. This compound may serve as a precursor for pharmaceuticals, agrochemicals, or materials science applications due to its reactivity and functional group compatibility. Its crystalline nature ensures stability and ease of handling under standard laboratory conditions.

Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate structure

57037-05-5 structure

Product Name:Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate

CAS No:57037-05-5

MF:C₁₂H₁₁BrN₂O₂S₂

MW:359.261939287186

CID:4715284

Update Time:2025-06-07

Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
- ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydrothiazole-5-carboxylate
- ethyl 4-amino-3-(4-bromophenyl)-2-sulfanylidene-1,3-thiazole-5-carboxylate
- ChemDiv1_017462
- HMS636J16
- STK502143
- R5456
- Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
- Inchi： 1S/C12H11BrN2O2S2/c1-2-17-11(16)9-10(14)15(12(18)19-9)8-5-3-7(13)4-6-8/h3-6H,2,14H2,1H3
- InChI Key： ZVCHXSWSDGHNLP-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)N1C(=S)SC(C(=O)OCC)=C1N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 420
Topological Polar Surface Area: 113

Experimental Properties

Density: 1.7±0.1 g/cm3
Boiling Point: 475.0±55.0 °C at 760 mmHg
Flash Point: 241.1±31.5 °C
Vapor Pressure: 0.0±1.2 mmHg at 25°C

Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Pricemore >>

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Chemenu	CM522252-1g	Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydrothiazole-5-carboxylate	57037-05-5	97%	1g	$251	2023-01-04
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